95-47-6

o-Xylene

In Stock

• CAS RN:
• 95-47-6

• Formula:
• C6H4(CH3)2
  C8H10
  C8H10

• InChI:
• InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3

• InChIKey:
• CTQNGGLPUBDAKN-UHFFFAOYSA-N

• o-Xylene is a nonoxygenated, homocyclic aromatic compound that occurs as a constituent of petroleum. It belongs to the class of volatile organic compounds (VOCs) having vapor pressure high enough to vaporize under normal conditions and enter into the atmosphere. It is found to be relatively water-soluble and suspected to have carcinogenic properties.
  Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  o-Xylene is an environmental pollutant belonging to the class of volatile organic compounds. It is emitted from a variety of sources including adhesives, degreasing agents, combustion products of wood and fuels, industrial paints, aerosols, etc.
  O-Xylene, also known as O-dimethylbenzene or O-me...

Samarium carbonate

In Stock

• CAS RN:
• 5895-47-6

• Formula:
• C3O9Sm2

• InChI:
• InChI=1S/3CH2O3.2Sm/c3*2-1(3)4;;/h3*(H2,2,3,4);;/q;;;2*+3/p-6

• InChIKey:
• QCZFMLDHLOYOQJ-UHFFFAOYSA-H

• Samarium carbonate is a useful research compound. Its molecular formula is C3O9Sm2 and its molecular weight is 480.7 g/mol. The purity is usually 95%.

2-(4-methylphenyl)-5-(trifluoromethyl)-4H-pyrazol-3-one

In Stock

• CAS RN:
• 63695-47-6

• Formula:
• C11H9F3N2O

• InChI:
• InChI=1S/C11H9F3N2O/c1-7-2-4-8(5-3-7)16-10(17)6-9(15-16)11(12,13)14/h2-5H,6H2,1H3

• InChIKey:
• IJXZPNBQRFQWPE-UHFFFAOYSA-N

• 2-(4-methylphenyl)-5-(trifluoromethyl)-4H-pyrazol-3-one is a useful research compound. Its molecular formula is C11H9F3N2O and its molecular weight is 242.201. The purity is usually 95%.

2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid

• CAS RN:
• 92795-47-6

• Formula:
• C16H11NO3

• InChI:
• InChI=1S/C16H11NO3/c18-15-14(16(19)20)13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)17-15/h1-9H,(H,17,18)(H,19,20)

• InChIKey:
• LUYXVKNRFKSASY-UHFFFAOYSA-N

• 2-Oxo-4-phenyl-1,2-dihydroquinoline-3-carboxylic acid is a useful research compound. Its molecular formula is C16H11NO3 and its molecular weight is 265.26 g/mol. The purity is usually 95%.

Azetidine, 2-methyl-1-(p-tolylsulfonyl)-

In Stock

• CAS RN:
• 13595-47-6

• Formula:
• C11H15NO2S

• InChI:
• InChI=1S/C11H15NO2S/c1-9-3-5-11(6-4-9)15(13,14)12-8-7-10(12)2/h3-6,10H,7-8H2,1-2H3

• InChIKey:
• LAQQJOLVFQMWPB-UHFFFAOYSA-N

• Azetidine, 2-methyl-1-(p-tolylsulfonyl)-, also known as Azetidine, 2-methyl-1-(p-tolylsulfonyl)-, is a useful research compound. Its molecular formula is C11H15NO2S and its molecular weight is 225.31 g/mol. The purity is usually 95%.

2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide

In Stock

• CAS RN:
• 796995-47-6

• Formula:
• C22H24N4O2S2

• InChI:
• InChI=1S/C22H24N4O2S2/c1-4-12-26-21(28)19-16-6-5-7-17(16)30-20(19)24-22(26)29-13-18(27)23-14-8-10-15(11-9-14)25(2)3/h4,8-11H,1,5-7,12-13H2,2-3H3,(H,23,27)

• InChIKey:
• KMFLIMVKQWMFAK-UHFFFAOYSA-N

• 2-((3-allyl-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-2-yl)thio)-N-(4-(dimethylamino)phenyl)acetamide is a useful research compound. Its molecular formula is C22H24N4O2S2 and its molecular weight is 440.58. The purity is usually 95%.

Ethyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetyl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 872995-47-6

• Formula:
• C24H29N7O5S

• InChI:
• InChI=1S/C24H29N7O5S/c1-3-36-24(34)30-14-12-29(13-15-30)22(32)16-37-21-9-8-19-26-27-20(31(19)28-21)10-11-25-23(33)17-4-6-18(35-2)7-5-17/h4-9H,3,10-16H2,1-2H3,(H,25,33)

• InChIKey:
• RQQMWSGVASGJFO-UHFFFAOYSA-N

• Ethyl 4-(2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C24H29N7O5S and its molecular weight is 527.6. The purity is usually 95%.

5-Ethyl-5-methyl-1,3-dioxane-2-carbaldehyde

• CAS RN:
• 123895-47-6

• Formula:
• C8H14O3

• InChI:
• InChI=1S/C8H14O3/c1-3-8(2)5-10-7(4-9)11-6-8/h4,7H,3,5-6H2,1-2H3

• InChIKey:
• HFQSFXVEIDTALO-UHFFFAOYSA-N

• 5-Ethyl-5-methyl-1,3-dioxane-2-carbaldehyde, also known as 5-Ethyl-5-methyl-1,3-dioxane-2-carbaldehyde, is a useful research compound. Its molecular formula is C8H14O3 and its molecular weight is 158.19 g/mol. The purity is usually 95%.

1-(((4-Nitrophenoxy)carbonyl)oxy)ethyl isobutyrate

In Stock

• CAS RN:
• 194995-47-6

• Formula:
• C13H15NO7

• InChI:
• InChI=1S/C13H15NO7/c1-8(2)12(15)19-9(3)20-13(16)21-11-6-4-10(5-7-11)14(17)18/h4-9H,1-3H3

• InChIKey:
• BYKGARIWNYRANY-UHFFFAOYSA-N

• 1-(((4-Nitrophenoxy)carbonyl)oxy)ethyl isobutyrate is a useful research compound. Its molecular formula is C13H15NO7 and its molecular weight is 297.26 g/mol. The purity is usually 95%.

2-(3-Aminopyrrolidin-1-yl)-1-(azepan-1-yl)ethan-1-one

In Stock

• CAS RN:
• 1247195-47-6

• Formula:
• C12H23N3O

• InChI:
• InChI=1S/C12H23N3O/c13-11-5-8-14(9-11)10-12(16)15-6-3-1-2-4-7-15/h11H,1-10,13H2

• InChIKey:
• FFKXJJWPJREAIV-UHFFFAOYSA-N

• 2-(3-Aminopyrrolidin-1-yl)-1-(azepan-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C12H23N3O and its molecular weight is 225.33 g/mol. The purity is usually 95%.

1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3,3-dimethylbutan-1-one

In Stock

• CAS RN:
• 1797095-47-6

• Formula:
• C13H21NO

• InChI:
• InChI=1S/C13H21NO/c1-13(2,3)9-12(15)14-10-5-4-6-11(14)8-7-10/h4-5,10-11H,6-9H2,1-3H3

• InChIKey:
• ZEYWEOCWNXWXNY-UHFFFAOYSA-N

• 1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3,3-dimethylbutan-1-one is a useful research compound. Its molecular formula is C13H21NO and its molecular weight is 207.31 g/mol. The purity is usually 95%.

2-ethyl-N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide

In Stock

• CAS RN:
• 1019095-47-6

• Formula:
• C20H24N4O2S

• InChI:
• InChI=1S/C20H24N4O2S/c1-5-14(6-2)19(25)22-18-11-13(3)23-24(18)20-21-17(12-27-20)15-7-9-16(26-4)10-8-15/h7-12,14H,5-6H2,1-4H3,(H,22,25)

• InChIKey:
• DKQDLJPZLFJPRY-UHFFFAOYSA-N

• 2-ethyl-N-{1-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}butanamide is a useful research compound. Its molecular formula is C20H24N4O2S and its molecular weight is 384.5 g/mol. The purity is usually 95%.

2-(methylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide

In Stock

• CAS RN:
• 1797895-47-6

• Formula:
• C16H19N3O2S

• InChI:
• InChI=1S/C16H19N3O2S/c1-22-15-5-3-2-4-14(15)16(20)18-12-10-17-19(11-12)13-6-8-21-9-7-13/h2-5,10-11,13H,6-9H2,1H3,(H,18,20)

• InChIKey:
• DYXZXBKUZWFRBU-UHFFFAOYSA-N

• 2-(methylthio)-N-(1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl)benzamide is a useful research compound. Its molecular formula is C16H19N3O2S and its molecular weight is 317.41. The purity is usually 95%.

N-(cyanomethyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(pyridin-2-yl)acetamide

Usually In Stock

• CAS RN:
• 2094595-47-6

• Formula:
• C14H12F3N5O

• InChI:
• InChI=1S/C14H12F3N5O/c1-10-8-11(14(15,16)17)20-22(10)9-13(23)21(7-5-18)12-4-2-3-6-19-12/h2-4,6,8H,7,9H2,1H3

• InChIKey:
• WMFXSARFBCUSDU-UHFFFAOYSA-N

• N-(cyanomethyl)-2-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-N-(pyridin-2-yl)acetamide is a useful research compound. Its molecular formula is C14H12F3N5O and its molecular weight is 323.279. The purity is usually 95%.

3-{[4-(Furan-2-yl)thiophen-2-yl]methyl}-1-[2-(4-methoxyphenyl)ethyl]urea

Usually In Stock

• CAS RN:
• 2379995-47-6

• Formula:
• C19H20N2O3S

• InChI:
• InChI=1S/C19H20N2O3S/c1-23-16-6-4-14(5-7-16)8-9-20-19(22)21-12-17-11-15(13-25-17)18-3-2-10-24-18/h2-7,10-11,13H,8-9,12H2,1H3,(H2,20,21,22)

• InChIKey:
• HTXKKTDPTXFZDR-UHFFFAOYSA-N

• 3-{[4-(Furan-2-yl)thiophen-2-yl]methyl}-1-[2-(4-methoxyphenyl)ethyl]urea is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-6-pyrazol-1-ylpyrazine-2-carboxamide;hydrochloride

In Stock

• CAS RN:
• 2418595-47-6

• Formula:
• C17H17ClN6O

• InChI:
• InChI=1S/C17H16N6O.ClH/c18-16-12-5-2-1-4-11(12)8-13(16)22-17(24)14-9-19-10-15(21-14)23-7-3-6-20-23;/h1-7,9-10,13,16H,8,18H2,(H,22,24);1H/t13-,16-;/m1./s1

• InChIKey:
• YEKVLFOJXNQKSJ-OALZAMAHSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-6-pyrazol-1-ylpyrazine-2-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C17H17ClN6O and its molecular weight is 356.81. The purity is usually 95%.